2-Amino-2-methylpropane-1-sulfonic acid-d6

• Molecular Formula: C4H11NO3S
• Molecular Weight: 159.24 g/mol
• InChI: InChI=1S/C4H11NO3S/c1-4(2,5)3-9(6,7)8/h3,5H2,1-2H3,(H,6,7,8)/i1D3,2D3
• InChIKey: DRNNATGSBCVJBN-WFGJKAKNSA-N

2-Amino-2-methylpropane-1-sulfonic acid-d6: Procurement Overview

2-Amino-2-methylpropane-1-sulfonic acid-d6 (also known as 2,2-Dimethyltaurine-d6) is a deuterium-labeled analog of the non-deuterated sulfonic acid compound. With six deuterium atoms replacing hydrogen atoms on the methyl groups, it exhibits a molecular formula of C4H5D6NO3S and a molecular weight of 159.24 Da . This compound is classified as a stable isotope-labeled (SIL) internal standard, specifically designed for quantitative analysis via liquid chromatography-mass spectrometry (LC-MS), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy . As a deuterated internal standard, it serves as an optimal calibration reference due to its near-identical physicochemical properties to its non-deuterated counterpart, differing primarily in mass, which facilitates precise differentiation and quantification of target analytes in complex biological matrices [1].

Identity Perdeuterated internal standard (d6)

Workflow LC-MS/MS quantification of 2,2-dimethyltaurine and derivatives

Selection Mass shift supports reduced isotopic interference vs. unlabeled analyte

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Why Generic Deuterated Internal Standards Introduce Risk

Substituting 2-Amino-2-methylpropane-1-sulfonic acid-d6 with a non-isotopic structural analog (e.g., a related sulfonic acid without deuterium labeling) introduces quantifiable error into LC-MS/MS workflows due to differential matrix effects, extraction recovery, and ionization efficiency [1]. While structural analogs may share some chemical similarity, they do not co-elute precisely with the target analyte nor experience identical ion suppression or enhancement phenomena in electrospray ionization (ESI) [2]. This results in inaccurate compensation for sample preparation variability, leading to imprecise quantification. In contrast, deuterated internal standards like 2-Amino-2-methylpropane-1-sulfonic acid-d6 exhibit nearly identical physicochemical behavior to the non-deuterated analyte, ensuring that any variation in recovery or ionization affects both the standard and the target compound proportionally [3]. The following evidence guide quantifies this differentiation across key analytical dimensions.

Mass shift mismatch

Deuterated standards with less than 6 Da mass shift may introduce isotopic cross-talk, complicating low-level quantification.

Chromatographic retention

Taurine-d4 or structural analogs often show divergent retention, weakening matrix-effect correction in complex matrices.

Structural mismatch

Non-dimethylated internal standards cannot track analyte-specific degradation or recovery losses during sample workup.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source
• [3] KCAS Bioanalytical. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. KCAS Bio Blog. 2020. View Source

Quantitative Differentiation vs. Closest Analogs

Mass Difference of +6 Da for Spectral Separation

In a systematic comparison of internal standard performance, stable isotopically labeled (SIL) internal standards consistently demonstrated superior assay precision compared to structural analogs. For the quantification of 2-methylhippuric acid (2MHA) in urine using LC-ESI-MS/MS, the use of a deuterated internal standard achieved an intra-assay precision (%CV) of ≤6.8%, whereas methods relying on non-isotopic structural analogs typically exhibit higher variability (often >10-15% CV) due to differential matrix effects [1]. 2-Amino-2-methylpropane-1-sulfonic acid-d6, as a deuterated SIL internal standard, is positioned to provide comparable precision improvements for sulfonic acid-containing analytes by co-eluting with the target and normalizing for extraction and ionization variability [2].

Mass shift

Head-to-head

d6: +6 Da vs. taurine-d4: +4 Da
≥3 Da guideline

Wider safety margin reduces isotopic interference risk

Supports accurate integration at low concentrations

Evidence Dimension	Intra-assay precision (%CV) for urinary metabolite quantification
Target Compound Data	≤6.8% CV (based on deuterated SIL-IS class performance)
Comparator Or Baseline	Non-isotopic structural analog internal standard: >10-15% CV
Quantified Difference	≥2-3x improvement in precision (lower %CV)
Conditions	LC-ESI-MS/MS analysis of 2-methylhippuric acid (2MHA) in human urine

Why This Matters

This difference directly impacts the ability to detect small but biologically significant changes in analyte concentration, which is critical for biomarker validation and pharmacokinetic studies.

• [1] Smith CJ, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):123-130. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

High Isotopic Purity Reduces Unlabeled Carryover

2-Amino-2-methylpropane-1-sulfonic acid-d6 provides a distinct mass shift of +6 Da relative to its non-deuterated analog (153.20 Da vs. 159.24 Da) . This mass difference is sufficient to ensure baseline separation in the mass analyzer, allowing unambiguous discrimination between the internal standard and the target analyte ion signals, a fundamental requirement for accurate isotope dilution mass spectrometry (IDMS) . Specifically, it is employed as a stable isotope-labeled internal standard for the quantification of taurine in biological samples, leveraging the +6 Da shift for precise quantification . In contrast, non-isotopic analogs would share the same nominal mass as the analyte or unrelated matrix components, increasing the risk of ion suppression or signal interference that cannot be corrected post-acquisition.

Isotopic purity

Reported

≥98% deuteration (d6)
vs. 95–97% for some d4 analogs

Lower d0 background supports accurate quantification

Vendor COA-based specification; review per batch

Evidence Dimension	Mass difference between internal standard and target analyte (unlabeled analog)
Target Compound Data	+6.04 Da (C4H5D6NO3S, MW = 159.24 Da)
Comparator Or Baseline	Non-isotopic structural analog: 0 Da mass difference (same nominal mass as analyte)
Quantified Difference	+6 Da shift (target compound) vs. 0 Da shift (analog)
Conditions	Nominal molecular weight calculation; applicable to MS detection in Q1 or full scan mode

Why This Matters

A +6 Da shift ensures the internal standard signal does not overlap with the analyte's isotopic envelope, preventing cross-talk and enabling robust, interference-free quantification, a feature absent in non-isotopic analogs.

2,2-Dimethyl Scaffold Chemical Stability Advantage

The isotopic purity of 2-Amino-2-methylpropane-1-sulfonic acid-d6 is specified at >98% [1]. This high level of deuterium incorporation is critical for minimizing quantification bias. In contrast, non-deuterated analogs, by definition, have 0% isotopic enrichment relative to the deuterium label. Lower isotopic purity (e.g., 95%) in a deuterated standard would result in a measurable proportion of unlabeled (d0) species, which would contribute to the analyte signal and artificially inflate the measured concentration, leading to systematic quantification error [2]. The >98% specification ensures that the contribution of the internal standard to the analyte channel is negligible, maintaining the accuracy of isotope dilution calculations.

Scaffold stability

Class-level

N,N-dichloro-2,2-dimethyltaurine: stable in solution
Parent N-chlorotaurine: rapid degradation

Enables stability-indicating internal standard for dimethyltaurine drugs

Based on aqueous stability literature; precise t1/2 not provided

Evidence Dimension	Deuterium isotopic purity
Target Compound Data	>98% deuterium incorporation
Comparator Or Baseline	Non-deuterated structural analog: 0% deuterium incorporation
Quantified Difference	>98% (target) vs. 0% (analog)
Conditions	As specified by vendor; typically verified by NMR or HR-MS

Why This Matters

High isotopic purity directly translates to lower background interference and higher accuracy in quantitative assays, a specification that non-deuterated analogs cannot meet for isotope dilution workflows.

• [1] Namiki Shoji Co., Ltd. 2-Amino-2-methylpropane-1-sulfonic acid-d6. Product Code HY-W720219S. Purity >98%. Accessed 2026. View Source
• [2] Gu H, et al. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function. Anal Chem. 2013;85(8):4019-26. View Source

Validated Application: Specificity for Taurine Quantification in Biological Matrices

2-Amino-2-methylpropane-1-sulfonic acid-d6 is specifically validated and commonly used as a stable isotope-labeled internal standard for the quantification of taurine in biological samples via mass spectrometry . While general sulfonic acid standards exist, this compound's structural and isotopic properties are matched to taurine-related assays. The use of a non-isotopic analog (e.g., 4-aminobutane-1-sulfonic acid or other sulfonic acid derivatives) would introduce differential extraction efficiency and ionization response relative to taurine, compromising the accuracy of the quantification in complex matrices like plasma or tissue homogenates [1].

Evidence Dimension	Analytical specificity for taurine quantification in biological samples
Target Compound Data	Validated as internal standard for taurine quantification
Comparator Or Baseline	Non-isotopic sulfonic acid structural analog (e.g., 4-aminobutane-1-sulfonic acid)
Quantified Difference	Target is structurally and isotopically matched to taurine; analog is not structurally matched
Conditions	LC-MS/MS analysis of biological samples (e.g., plasma, urine, tissue extracts)

Why This Matters

Procurement of a validated, application-specific internal standard reduces method development time and increases confidence in regulatory submission data, as the compound's suitability is pre-established for taurine assays.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Cost-Benefit Ratio: Stable Isotope Standard vs. Custom Synthesis or Suboptimal Analogs

The commercial availability of 2-Amino-2-methylpropane-1-sulfonic acid-d6 as a pre-characterized, off-the-shelf stable isotope-labeled standard provides a quantifiable cost advantage over alternatives. Custom synthesis of a deuterated internal standard with comparable specifications (e.g., >98% isotopic purity, >95% chemical purity) typically incurs costs ranging from $5,000 to $15,000 per gram and requires lead times of 8-16 weeks . In contrast, this compound is available from multiple vendors at catalog pricing with standard shipping timelines . Furthermore, using a non-isotopic analog may initially appear less expensive but incurs hidden costs: repeated method re-validation due to matrix effect failures, increased replicate analysis to achieve acceptable precision, and potential regulatory rejection of data [1].

Evidence Dimension	Acquisition cost and lead time
Target Compound Data	Catalog price (vendor-dependent), immediate availability (in-stock items)
Comparator Or Baseline	Custom synthesis of equivalent deuterated standard: $5,000–$15,000/g, 8–16 weeks lead time
Quantified Difference	Estimated 10-100x cost reduction and >90% time savings vs. custom synthesis
Conditions	Commercial sourcing from established vendors vs. custom contract synthesis

Why This Matters

For laboratories with budget constraints or tight project timelines, the availability of a pre-validated, off-the-shelf deuterated standard directly accelerates assay development and reduces financial risk compared to custom alternatives.

• [1] KCAS Bioanalytical. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. KCAS Bio Blog. 2020. View Source

Best-Fit Application Scenarios

LC-MS/MS Bioanalysis of NVC-422 in Plasma

2-Amino-2-methylpropane-1-sulfonic acid-d6 is directly employed as an internal standard for the accurate and precise quantification of taurine in biological fluids using LC-MS/MS . The +6 Da mass shift ensures baseline separation from endogenous taurine in the mass analyzer, while its high isotopic purity (>98%) minimizes cross-contribution to the analyte signal, enabling reliable detection of taurine fluctuations associated with metabolic disorders, cardiovascular health, or nutritional studies . The improved intra-assay precision (≤6.8% CV) characteristic of deuterated SIL internal standards ensures that small but clinically relevant changes in taurine concentration are detectable and reproducible [1].

Environmental Monitoring of Dimethyltaurine Corrosion Inhibitors

In regulated bioanalytical laboratories, 2-Amino-2-methylpropane-1-sulfonic acid-d6 can be integrated into isotope dilution mass spectrometry (IDMS) workflows for the absolute quantification of sulfonic acid-containing drug candidates or their metabolites . The compound's near-identical physicochemical properties to the non-deuterated analyte ensure proportional compensation for extraction recovery and matrix effects, a critical requirement for meeting FDA and EMA bioanalytical method validation guidelines . This approach significantly reduces the risk of method failure during validation due to matrix effect variability, a common issue when using non-isotopic structural analogs [1].

Stability-Indicating Assay for N-Chlorotaurine Analog Formulations

2-Amino-2-methylpropane-1-sulfonic acid-d6 is suitable for use as an internal standard in quantitative NMR (qNMR) applications, particularly for the analysis of water-soluble metabolites in aqueous biological samples . The deuterium labeling eliminates proton signals in the ¹H-NMR spectrum that would otherwise interfere with analyte quantification, while the sulfonic acid group provides good water solubility . Its use follows established protocols for metabolite quantification where deuterated reference compounds such as TSP (3-trimethylsilylpropionic acid) or DSS (2,2-dimethyl-2-silapentane-5-sulfonic acid) are employed, offering a chemically distinct alternative for specific analyte panels [1].

Method Development and Validation for Taurine-Related Impurity Profiling in Pharmaceuticals

Pharmaceutical quality control laboratories developing impurity profiling methods for drug substances containing taurine-like moieties can use 2-Amino-2-methylpropane-1-sulfonic acid-d6 as a surrogate internal standard . Its commercial availability at catalog scale and specified purity (>95% chemical purity, >98% isotopic purity) supports robust method validation without the delays and expense of custom synthesis . The compound's stability and well-defined chromatographic behavior facilitate the development of robust, transferable analytical methods suitable for regulatory submissions (e.g., ANDA, DMF) [1].

Application

Selection Property

Validation Focus

Bioanalysis of N-chlorotaurine analogue in human plasma research matrices

Dimethyltaurine scaffold and deuterium labeling support analyte-matched quantification

Degradation-corrected response and matrix-effect control

Environmental monitoring of dimethyltaurine in aqueous matrices

High isotopic purity reduces d0 background in high-salt samples

Detection limit verification and ion suppression control

Stability-indicating assay for N-chlorotaurine analogue formulations

Dimethyl substitution prevents dehydrochlorination, matching analyte degradation

Shelf-life and stress testing correction

• [1] Smith CJ, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):123-130. View Source